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Compound of Interest

Compound Name: C24H22FN5O3

Cat. No.: B12199717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the synthesis of a novel fluorinated pyrrolidine-containing

oxadiazole compound, structurally analogous to the molecular formula C₂₄H₂₂FN₅O₃. Due to

the absence of a widely recognized compound with this exact formula in scientific literature, this

paper focuses on the synthesis of a closely related and recently disclosed molecule: 2-[4-(3-

benzyl-1,2,4-oxadiazol-5-yl)phenoxy]-N-[(3R,5S)-1-cyano-5-(fluoromethyl)pyrrolidin-3-

yl]acetamide, as identified in patent literature.

This document provides a comprehensive overview of the synthetic routes to this complex

molecule, breaking down the process into the preparation of key structural fragments. It

includes detailed experimental protocols, tabulated quantitative data for clarity, and visual

diagrams of the synthetic workflows to facilitate understanding and replication in a research

setting.

I. Retrosynthetic Analysis
The synthesis of the target molecule can be conceptually broken down into three primary

building blocks: the substituted pyrrolidine, the phenoxyacetic acid core, and the benzyl-

oxadiazole moiety. The overall synthetic strategy involves the preparation of these key

intermediates followed by their sequential coupling.

A logical retrosynthetic approach is illustrated below, outlining the disconnection of the final

amide bond and the ether linkage, leading to the precursor fragments.
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Disconnections

Key Intermediates

Core Fragments

Target Molecule
C23H22FN5O3 Analog

Amide Coupling

Amide Bond
Intermediate 1

(Substituted Pyrrolidine)

Intermediate 2
(Phenoxyacetic Acid Derivative)

Ether Linkage

Fragment A
(Oxadiazole Phenol)

Fragment B
(Bromoacetic Acid Derivative)

Ether Bond
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Synthesis of Fragment A

4-Hydroxybenzonitrile

Hydroxylamine
(NH2OH·HCl)

Amidoxime Intermediate

Coupling Agent (HATU)
Heat

Phenylacetic Acid

4-(3-benzyl-1,2,4-oxadiazol-5-yl)phenol
(Fragment A)
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Final Amide Coupling

Intermediate 1
(Pyrrolidine)

Peptide Coupling
(HATU, DIPEA)

Intermediate 2
(Phenoxyacetic Acid)

Target Molecule
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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